Cas no 2248334-88-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate
• CAS No: 2248334-88-3
• MF: C₁₇H₁₂N₂O₅
• MW: 324.28758430481
• CID: 6355580
• PubChem ID: 165728281
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• EN300-6516584
• 2248334-88-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate

• Inchi： 1S/C17H12N2O5/c1-10-5-4-6-11(9-10)18-14(20)17(23)24-19-15(21)12-7-2-3-8-13(12)16(19)22/h2-9H,1H3,(H,18,20)
• InChI Key： OSZVDLTVZBHYDQ-UHFFFAOYSA-N
• SMILES： O(C(C(NC1=CC=CC(C)=C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 324.07462149g/mol
• Monoisotopic Mass: 324.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate: A Comprehensive Overview

The compound with CAS No. 2248334-88-3, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines elements of isoindole derivatives and carbamate groups. The isoindole moiety, a bicyclic aromatic system, plays a crucial role in determining the compound's physical and chemical properties. Similarly, the carbamate group contributes to its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without significantly altering the molecule's overall structure. This property makes it an attractive candidate for designing new drugs with improved pharmacokinetic profiles. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound could serve as a scaffold for developing inhibitors targeting specific kinases involved in cancer progression.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the isoindole ring system through cyclization reactions and the subsequent introduction of the carbamate group via nucleophilic substitution. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable crystalline structures under certain conditions makes it a potential candidate for use in organic electronics. A 2024 study in *Chemistry of Materials* reported that films made from this compound exhibit excellent charge transport properties, suggesting its potential use in organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). These findings underscore its versatility across multiple disciplines.

Another area where this compound has garnered attention is in biotechnology. Its interaction with biological systems has been studied extensively, particularly its role as a modulator of enzyme activity. Preclinical studies have indicated that it can inhibit certain proteases involved in inflammatory pathways, making it a potential lead compound for anti-inflammatory drug development. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be used as a delivery vehicle for therapeutic agents.

From an environmental perspective, the ecological impact of this compound has also been evaluated. Studies conducted under the auspices of regulatory agencies have shown that it exhibits low toxicity to aquatic organisms when exposed at concentrations relevant to industrial discharges. This information is critical for ensuring its safe handling and disposal during manufacturing processes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl [(3-methylphenyl)carbamoyl]formate (CAS No. 2248334-88-3) is a multifaceted compound with applications spanning drug discovery, materials science, and biotechnology. Its unique structure and functional groups endow it with properties that make it valuable across diverse research domains. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.